Cas no 609805-05-2 (2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)-)

2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)- structure
609805-05-2 structure
Product Name:2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)-
CAS No:609805-05-2
MF:C14H9BrClN3O2
MW:366.597161054611
CID:1626453
PubChem ID:57678074
Update Time:2025-04-21

2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)-
    • SCHEMBL13665191
    • 609805-05-2
    • 2-benzo[b]furancarboxamide,3-amino-5-bromo-n-(5-chloro-2-pyridinyl)-
    • Inchi: 1S/C14H9BrClN3O2/c15-7-1-3-10-9(5-7)12(17)13(21-10)14(20)19-11-4-2-8(16)6-18-11/h1-6H,17H2,(H,18,19,20)
    • InChI Key: VFKALQYOCHDXGS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=C(C(NC1C=CC(=CN=1)Cl)=O)O2)N

Computed Properties

  • Exact Mass: 364.95677
  • Monoisotopic Mass: 364.95667g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 81.2Ų

Experimental Properties

  • PSA: 81.15
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